N-(4-ethoxyphenyl)-N'-[1-(2-thienyl)ethyl]thiourea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-(1-thiophen-2-ylethyl)thiourea
• InChI: InChI=1S/C15H18N2OS2/c1-3-18-13-8-6-12(7-9-13)17-15(19)16-11(2)14-5-4-10-20-14/h4-11H,3H2,1-2H3,(H2,16,17,19)
• InChI Key: BCQFBFAOXIBMPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC(C)C2=CC=CS2
• Molecular Formula: C15H18N2OS2
• Molecular Weight: 306.5 g/mol

Description

N-(4-ethoxyphenyl)-N'-[1-(2-thienyl)ethyl]thiourea, also known as ETTU, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. ETTU is a thiourea derivative that has been synthesized using different methods and has shown promising results in biochemical and physiological studies.

Mechanism of Action

N-(4-ethoxyphenyl)-N'-[1-(2-thienyl)ethyl]thiourea exerts its effects through various mechanisms, including the inhibition of enzymes and the modulation of signaling pathways. This compound has been shown to inhibit the activity of various enzymes, including tyrosinase, acetylcholinesterase, and carbonic anhydrase. This compound has also been shown to modulate signaling pathways, including the MAPK/ERK pathway, the PI3K/AKT pathway, and the NF-κB pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and analgesic effects. This compound has also been shown to have antimicrobial and anticancer effects. Additionally, this compound has been shown to have herbicidal and pollutant-removing effects.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-N'-[1-(2-thienyl)ethyl]thiourea has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, this compound also has limitations, including its potential toxicity and limited availability.

Future Directions

Future research on N-(4-ethoxyphenyl)-N'-[1-(2-thienyl)ethyl]thiourea could focus on its potential applications in various fields, including drug discovery, agriculture, and environmental science. Additionally, future research could focus on the optimization of this compound synthesis methods and the elucidation of its mechanisms of action. Further studies could also investigate the potential toxicity of this compound and its effects on various biological systems.

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-[1-(2-thienyl)ethyl]thiourea has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. This compound has also been studied for its potential as an antimicrobial agent due to its ability to inhibit the growth of bacteria and fungi. In agriculture, this compound has been studied for its potential as a herbicide due to its ability to inhibit the growth of weeds. In environmental science, this compound has been studied for its potential as a pollutant remover due to its ability to bind with heavy metals.